Cas no 1562426-96-3 (8-Iodo-2H-chromen-2-one)

• Product Name: 8-Iodo-2H-chromen-2-one
• CAS No: 1562426-96-3
• MF: C₉H₅IO₂
• MW: 272.039274930954
• CID: 4933944
• Update Time: 2023-08-22

8-Iodo-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 8-Iodo-2H-chromen-2-one
• 8-iodocoumarin
• 2H-1-Benzopyran-2-one, 8-iodo-
• 8-iodo-chromen-2-one
• C1=CC(=O)OC2=C1C=CC=C2I

• Inchi： 1S/C9H5IO2/c10-7-3-1-2-6-4-5-8(11)12-9(6)7/h1-5H
• InChI Key： XEFPSENYVCFJER-UHFFFAOYSA-N
• SMILES： IC1=CC=CC2C=CC(=O)OC=21

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 225
• XLogP3: 2.6
• Topological Polar Surface Area: 26.3